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Compound of Interest

Compound Name: 11-BO8

Cat. No.: B15540879

This document provides essential safety and logistical information for the proper disposal of
laboratory waste, ensuring the safety of research personnel and compliance with regulatory
standards.

I. Waste Segregation and Handling

Proper segregation of laboratory waste at the point of generation is critical to ensure safe and
compliant disposal. The following table summarizes the handling procedures for different
categories of laboratory waste.
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Waste Category

Container Type

Labeling
Requirements

Disposal
Procedure

Non-Hazardous Solid
Waste

Regular trash

receptacle

None

Dispose of in regular

trash.

Biohazardous Solid
Waste (Non-Sharps)

Leak-proof bag with
biohazard symbol (red

or orange)

"Biohazard" symbol

and label

Place in a secondary
containment.
Decontaminate via
autoclave before
disposal. Never fill
bags more than 3/4
full.[1]

Sharps Waste
(Contaminated and

Non-Contaminated)

Puncture-resistant

sharps container

"Biohazard" symbol or

"Biohazard" text

Dispose of used
sharps in an
appropriate sharps
container. When 3/4
full, request a
hazardous waste
pickup from
Environmental Health
& Safety (EHS).[1]
Needles, microscope
slides, razor blades,
and contaminated
broken glass are

considered sharps.[1]

Liquid Biohazardous
Waste

Leak-proof, closable

container

"Hazardous Waste"
label with a completed

hazardous waste tag

Decontaminate with
an autoclave or a 10%
bleach solution.[1]
Store in a labeled,
leak-proof container.
Some treated liquid
waste may be eligible
for drain disposal after
inactivation; consult
EHS.[1]
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Chemical Hazardous
Waste (Liquid and
Solid)

Compatible screw-top
chemical glassware or

plasticware

"Hazardous Waste"
label detailing all
chemical constituents,
concentrations, and

date

Complete and attach
a Chemical Waste
Tag. Do not mix
incompatible waste
streams. Submit an
online waste pickup
request to EHS.

Radioactive Waste

Container provided by
the Division of
Radiation Safety
(DRS)

"Caution Radioactive
Material" label,
Radioactive Waste
Pick-up Receipt, and
a Chemical Waste Tag

if mixed waste

Contact the Division of
Radiation Safety
(DRS) for proper
disposal of all

radioactive materials.

Multihazardous Waste
(e.g., Chemical &

Radioactive)

Container provided by
DRS

Chemical Waste Tag,
Radioactive Waste

Pick-up Receipt, and
"Caution Radioactive

Material" label

Place waste in the
smallest appropriate
container provided by
DRS and attach all
required labels. Call

for a waste pick-up.

Il. Experimental Protocols for Waste Disposal

A. Solid Biohazardous Waste Decontamination Protocol (Autoclave)

Containment: Place non-sharp biohazardous waste into a designated, leak-proof biohazard

bag. Do not fill the bag more than 3/4 full to allow for steam penetration.

» Preparation for Autoclaving: Loosely secure the opening of the bag to allow steam to enter

and hot gases to escape. Place the bag in a secondary, autoclavable container.

e Autoclaving: Process the waste in a validated autoclave cycle according to the

manufacturer's instructions for biohazardous waste.

» Final Disposal: After the autoclave cycle is complete and the waste has cooled, place the

decontaminated waste bag into the correct hazardous waste collection container.
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e Pickup: Contact Environmental Health and Safety (EHS) to schedule a hazardous waste
pickup.

B. Liquid Biohazardous Waste Decontamination Protocol (Chemical)

o Chemical Selection: Use a 10% bleach solution or another appropriate chemical disinfectant.
Never autoclave bleach or other chemical solutions.

o Containment: All liquid waste must be stored in a leak-proof container.

o Labeling: Clearly label the container as "Hazardous Waste" and attach a completed
hazardous waste tag.

» Disposal/Pickup: Depending on local regulations and the nature of the decontaminated
waste, it may be eligible for drain disposal. Always consult with EHS for guidance before
drain disposal. Otherwise, arrange for a hazardous waste pickup.

lll. Waste Disposal Workflow

The following diagram illustrates the decision-making process for proper laboratory waste
segregation and disposal.
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Waste Generation Point

Is the waste hazardous?

Is it a sharp? Non-Hazardous Trash

Is it biohazardous? Sharps Container

Biohazard Bag (Non-Sharps)

No Yes

Is it radioactive? Chemical Waste Container

Yes Mixed

Radioactive Waste Container Multihazardous Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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